Cas no 1248378-14-4 (3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione
• CAS No: 1248378-14-4
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 5914819
• PubChem ID: 62133620
• Update Time: 2025-10-22

3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione
• EN300-1989983
• AKOS011413856
• 3-(Piperazin-1-ylmethyl)tetrahydrothiophene 1,1-dioxide
• CS-0352165
• 1248378-14-4
• 3-[(piperazin-1-yl)methyl]-1lambda6-thiolane-1,1-dione
• Piperazine, 1-[(tetrahydro-1,1-dioxido-3-thienyl)methyl]-

• Inchi： 1S/C9H18N2O2S/c12-14(13)6-1-9(8-14)7-11-4-2-10-3-5-11/h9-10H,1-8H2
• InChI Key： RTWBZARDVLIBJK-UHFFFAOYSA-N
• SMILES： N1(CC2CCS(=O)(=O)C2)CCNCC1

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 414.5±20.0 °C(Predicted)
• pka: 9.14±0.10(Predicted)

Additional information on 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione

Introduction to 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione (CAS No: 1248378-14-4)

3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione is a sophisticated organic compound characterized by its unique structural framework, which integrates a piperazine moiety with a thiolane backbone. This compound, identified by the CAS number 1248378-14-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of both nitrogen and sulfur heterocycles in its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione consists of a six-membered thiolane ring fused with a dione functional group, which is further substituted with a piperazine ring at the C3 position. This configuration creates a highly versatile scaffold that can interact with biological targets in multiple ways. The piperazine moiety, known for its ability to form hydrogen bonds and coordinate with metal ions, enhances the compound's binding affinity to various enzymes and receptors. Meanwhile, the thiolane ring introduces rigidity and stability, making it an ideal candidate for structural-based drug design.

In recent years, there has been growing interest in heterocyclic compounds due to their broad spectrum of biological activities. 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione is no exception and has been studied for its potential pharmacological effects. Preliminary research suggests that this compound may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and cancer. The ability of the piperazine ring to modulate neurotransmitter activity makes it particularly promising for therapeutic applications in neurology. Additionally, the thiolane core has shown promise in stabilizing drug molecules against metabolic degradation, enhancing their bioavailability.

One of the most intriguing aspects of 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione is its potential as a scaffold for drug design. The combination of the piperazine and thiolane moieties allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. This flexibility makes it an attractive candidate for structure-based drug design (SBDD), where computational methods are used to optimize molecular interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize lead compounds more efficiently than ever before.

Furthermore, the compound's unique structural features have implications for its interaction with biological systems. The piperazine ring can form hydrogen bonds with polar residues in proteins, while the thiolane ring provides a hydrophobic anchor that can interact with lipid environments. This dual functionality makes 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione a promising candidate for developing drugs that target membrane-bound receptors or intracellular enzymes. Such interactions are critical for modulating cellular processes and treating various diseases.

Recent studies have also explored the synthetic pathways for preparing 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione. The synthesis involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Researchers have reported efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the desired heterocyclic framework. These methods highlight the compound's synthetic accessibility and pave the way for large-scale production.

The pharmacological evaluation of 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione has been ongoing in several academic institutions and pharmaceutical companies. Initial in vitro studies have demonstrated promising results in terms of binding affinity to target proteins and modulation of enzymatic activity. For instance, researchers have observed significant interactions with enzymes involved in inflammation pathways, suggesting potential therapeutic benefits in treating inflammatory diseases. Additionally, preliminary animal studies have shown encouraging results regarding safety and efficacy.

The future prospects of 3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione are vast and multifaceted. As computational methods continue to improve, researchers will be able to design more sophisticated derivatives with enhanced pharmacological properties. Moreover, advances in high-throughput screening technologies will enable faster identification of lead compounds for further development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic outcomes.

In conclusion,3-(piperazin-1-yl)methyl-1lambda6-thiolane-1,1-dione (CAS No: 1248378-14) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its integration of piperazine and thiolane moieties provides a versatile scaffold for drug design targeting various diseases. With ongoing research and development efforts,this compound holds great promise as a future therapeutic agent.